5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 5-methyl-3-[(4-propoxyphenyl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C18H19NO3/c1-3-10-21-15-7-5-14(6-8-15)12-19-16-11-13(2)4-9-17(16)22-18(19)20/h4-9,11H,3,10,12H2,1-2H3
• InChI Key: GXXGEUCCHBCHLH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CN2C3=C(C=CC(=C3)C)OC2=O
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• Solubility: <0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one is a chemical compound with a molecular formula of C20H21NO3. It is a derivative of benzoxazole and is known to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one is not fully understood. However, it has been proposed that it acts by inhibiting the activity of various enzymes such as tyrosine kinase and topoisomerase. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, it has been suggested that it can act as a chelator of metal ions such as copper and zinc, which are involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have antifungal and antibacterial activities by inhibiting the growth of various fungi and bacteria. Moreover, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one in lab experiments is its wide range of biological activities. It can be used in various assays to study the activity of enzymes and the growth of cancer cells, fungi, and bacteria. However, one of the limitations is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the research on 5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one. One direction is to study its potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease. Another direction is to develop new derivatives of 5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one with improved solubility and biological activity. Moreover, it can be used in the development of new fluorescent probes for the detection of metal ions.

Synthesis Methods

The synthesis of 5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one involves the reaction of 5-methyl-2-aminobenzoxazole with 4-propoxybenzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or dimethyl sulfoxide at a suitable temperature and for a specific duration of time. The product is then purified by column chromatography or recrystallization to obtain a pure compound.

Scientific Research Applications

5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one has been widely used in scientific research due to its various biological activities. It has been found to have anticancer, antifungal, and antibacterial activities. It has also been shown to have neuroprotective effects and can be used for the treatment of neurodegenerative diseases such as Alzheimer's disease. Moreover, it has been used in the development of fluorescent probes for the detection of metal ions.